Cas no 2680734-25-0 (tert-butyl N-[(4-bromo-1-methyl-1H-pyrrol-2-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(4-bromo-1-methyl-1H-pyrrol-2-yl)methyl]carbamate
• CAS No: 2680734-25-0
• MF: C₁₁H₁₇BrN₂O₂
• MW: 289.168882131577
• CID: 6435637
• PubChem ID: 165912904
• Update Time: 2025-05-20

tert-butyl N-[(4-bromo-1-methyl-1H-pyrrol-2-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7002962
• 2680734-25-0
• tert-butyl N-[(4-bromo-1-methyl-1H-pyrrol-2-yl)methyl]carbamate

• Inchi： 1S/C11H17BrN2O2/c1-11(2,3)16-10(15)13-6-9-5-8(12)7-14(9)4/h5,7H,6H2,1-4H3,(H,13,15)
• InChI Key： VCKVREJBGIFJPA-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(=C1)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 288.04734g/mol
• Monoisotopic Mass: 288.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.3Ų

Additional information on tert-butyl N-[(4-bromo-1-methyl-1H-pyrrol-2-yl)methyl]carbamate

tert-butyl N-[(4-bromo-1-methyl-1H-pyrrol-2-yl)methyl]carbamate (CAS No. 2680734-25-0): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, tert-butyl N-[(4-bromo-1-methyl-1H-pyrrol-2-yl)methyl]carbamate (CAS No. 2680734-25-0) has emerged as a compound of significant interest. This carbamate derivative is widely utilized in the synthesis of complex molecules, particularly in the development of drug intermediates and agrochemicals. Its unique structural features, including the brominated pyrrole moiety and the tert-butyl carbamate group, make it a versatile building block for researchers.

The compound’s CAS No. 2680734-25-0 is often searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and material science. Recent trends indicate that users are particularly interested in its synthetic applications, safety data, and supply chain availability. With the rise of AI-driven drug discovery, compounds like tert-butyl N-[(4-bromo-1-methyl-1H-pyrrol-2-yl)methyl]carbamate are gaining attention for their potential in high-throughput screening and molecular modeling.

One of the key advantages of this compound lies in its stability and reactivity, which are critical for multi-step synthesis. The bromo substituent at the 4-position of the pyrrole ring offers a handle for further functionalization, enabling the creation of diverse heterocyclic frameworks. This property aligns with the current demand for customizable chemical building blocks in pharmaceutical R&D.

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In conclusion, tert-butyl N-[(4-bromo-1-methyl-1H-pyrrol-2-yl)methyl]carbamate (CAS No. 2680734-25-0) represents a valuable tool for modern chemical research. Its applications span drug development, material design, and beyond, making it a focal point for both academic and industrial investigations. As the field evolves, this compound is likely to remain a topic of discussion in scientific literature and patent filings.